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These application notes provide detailed protocols for surgical procedures involving pelvic and
pudendal nerve stimulation in common animal models. The methodologies outlined are
essential for researchers investigating pelvic visceral functions, developing novel
neuromodulation therapies, and screening potential drug candidates targeting the lower urinary
tract and pelvic floor.

General Considerations for Pelvic Nerve Surgery in
Animal Models

Successful and ethical surgical outcomes in pelvic nerve stimulation studies hinge on
meticulous pre-operative, intra-operative, and post-operative care.

Anesthesia and Analgesia

The choice of anesthetic and analgesic agents is critical for animal welfare and data integrity. A
balanced approach combining general anesthesia with local and post-operative analgesia is
recommended.

Table 1: Recommended Anesthesia and Analgesia Regimens for Rodents[1][2][3][4][5]
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Vigilant post-operative monitoring is crucial for animal recovery and the success of long-term
studies.

o Immediate Recovery: Animals should recover in a clean, warm, and quiet environment.
Monitor vital signs (respiratory rate, heart rate, temperature) every 10-15 minutes until the
animal is ambulatory.

« Incision Site Monitoring: Check the surgical incision daily for signs of infection (redness,
swelling, discharge) or dehiscence.

o General Health: Monitor daily for changes in activity level, food and water intake, and
urination/defecation.

o Suture/Clip Removal: Remove non-absorbable sutures or wound clips 7-14 days post-
surgery.

Surgical Protocol: Pelvic Nerve Array Implantation
in Rats

This protocol details the implantation of a pelvic nerve array for chronic stimulation and
recording studies in rats.

Materials

» Sterile Pelvic Nerve Array

» Anesthesia Machine with Precision Vaporizer

e Surgical Microscope or Loupes

e Fine Surgical Instruments (forceps, scissors, needle holders)
e Suture Material (e.g., 4-0 PDS)

¢ Wound Clips or Sutures for Skin Closure

e Heating Pad
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e Ophthalmic Ointment

Surgical Procedure

e Anesthesia and Preparation: Anesthetize the rat using isoflurane. Apply ophthalmic ointment
to prevent corneal drying. Shave and disinfect the lower abdominal and dorsal neck areas.

« Incision: Make a midline abdominal incision to expose the pelvic cavity.

¢ Nerve ldentification: Gently retract the bladder and colon to visualize the major pelvic
ganglion and the pelvic nerve. The pelvic nerve can be identified running along the lateral
aspect of the prostate in males or the vagina in females.

o Electrode Placement: Carefully dissect the pelvic nerve from the surrounding connective
tissue. Place the pelvic nerve array around the nerve.

e Tunneling and Securing: Tunnel the electrode lead subcutaneously to an exit point on the
dorsal neck. Secure the connector to the underlying muscle tissue.

e Closure: Close the abdominal muscle layer and skin with appropriate suture material or
wound clips.

e Recovery: Administer post-operative analgesics and monitor the animal closely during
recovery as described in section 1.2.

Surgical Protocol: Pudendal Nerve Stimulation in
Pigs

This protocol describes the surgical approach for implanting electrodes on the pudendal nerve
in a pig model, which is highly relevant for translational studies.

Surgical Approaches

Two primary surgical approaches can be utilized:

o Laparoscopic Abdominal Approach: A minimally invasive technique that allows for
standardized access and placement of electrodes on the pudendal nerve.
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o Transgluteal Approach: A more direct approach to the pudendal nerve as it exits the pelvis.

Materials

¢ Anesthesia Machine

Laparoscopic Tower and Instruments (for abdominal approach)

Cuff or Tined Lead Electrodes

Electromyography (EMG) System with Needle Electrodes

Stimulator

Surgical Procedure (Transgluteal Approach Example)

e Anesthesia and Positioning: Anesthetize the pig and place it in a prone position.

¢ Incision and Dissection: Make an incision over the gluteal region. Carefully dissect through
the gluteal muscles to expose the sacrotuberous ligament. The pudendal nerve is located
medial to this ligament.

» Nerve Identification and Electrode Placement: Identify the pudendal nerve and place a cuff or
tined lead electrode around it.

o EMG Confirmation: Place EMG needle electrodes into the external anal sphincter (EAS) and
external urethral sphincter (EUS).

» Stimulation and Recording: Deliver electrical stimulation to the pudendal nerve and record
the EMG responses from the EAS and EUS to confirm correct electrode placement and
nerve function.

e Closure: Close the muscle layers and skin.

e Recovery: Provide appropriate post-operative care and analgesia.

Quantitative Data from Pelvic Nerve Stimulation
Studies
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The following tables summarize key quantitative data from published studies to aid in
experimental design and comparison.

Table 2: Pudendal Nerve Stimulation Parameters and EMG Responses in Pigs

Parameter Value

Stimulation Current 10 pAto 1000 pA (incremental)
Pulse Width 200 ps

Frequency 3 Hz

Contraction Threshold 200 pA

Charge at Threshold 40 nC

EMG from External Anal Sphincter (EAS) and

Recorded Signals .
External Urethral Sphincter (EUS)

Visualizations of Experimental Workflows and
Signaling Pathways
Experimental Workflow for Pelvic Nerve Stimulation
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Caption: Workflow for Pelvic Nerve Stimulation Surgery.
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Caption: Neural Pathways in Micturition Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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